Cas no 35353-26-5 (N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 35353-26-5
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• CID: 1094206
• PubChem ID: 835360
• Update Time: 2025-05-28

N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Methoxybenzo[d]thiazol-2-yl)benzamide
• N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• CS-0367994
• SR-01000426677
• CHEMBL213306
• BDBM50544459
• AKOS000668824
• SR-01000426677-1
• KUC108890N
• F0015-0801
• 35353-26-5
• SCHEMBL4912951
• KSC-19-212
• Oprea1_019849
• STK873821
• Oprea1_049278

• Inchi： 1S/C15H12N2O2S/c1-19-11-7-8-12-13(9-11)20-15(16-12)17-14(18)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17,18)
• InChI Key： ADVAKZKECLPQAL-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2)=O)=NC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 284.06194880g/mol
• Monoisotopic Mass: 284.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

N-(6-Methoxybenzo[d]thiazol-2-yl)benzamide: A Comprehensive Overview

N-(6-Methoxybenzo[d]thiazol-2-yl)benzamide, also known by its CAS number 35353-26-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide group with a 6-methoxybenzo[d]thiazole moiety. The combination of these two functional groups imparts distinctive chemical and physical properties, making it a valuable material for various applications.

The benzamide group in this compound is a well-known functional group in organic chemistry, often used in the synthesis of pharmaceuticals, agrochemicals, and other bioactive molecules. Its presence in N-(6-Methoxybenzo[d]thiazol-2-yl)benzamide contributes to the compound's ability to form hydrogen bonds, which is crucial for its interactions with biological systems. On the other hand, the 6-methoxybenzo[d]thiazole moiety introduces aromaticity and electron-withdrawing effects, further enhancing the compound's reactivity and stability.

Recent studies have focused on the synthesis and characterization of N-(6-Methoxybenzo[d]thiazol-2-yl)benzamide. Researchers have explored various synthetic routes to optimize its production, including condensation reactions and coupling reactions. These methods have been refined to improve yield and purity, making the compound more accessible for large-scale applications. Additionally, advancements in catalytic systems have enabled the synthesis of this compound under mild conditions, reducing energy consumption and environmental impact.

The physical properties of N-(6-Methoxybenzo[d]thiazol-2-yl)benzamide have been extensively studied. Its melting point, solubility, and thermal stability are critical factors that influence its suitability for different applications. For instance, its high melting point makes it ideal for use in high-temperature environments, while its moderate solubility in organic solvents facilitates its incorporation into various formulations. Recent research has also highlighted its fluorescence properties, which are attributed to the conjugated system formed by the benzamide and benzo[d]thiazole groups.

In terms of applications, N-(6-Methoxybenzo[d]thiazol-2-yl)benzamide has found utility in several areas. In the pharmaceutical industry, it has been investigated as a potential drug candidate due to its bioactivity against certain enzymes and receptors. Its ability to form hydrogen bonds and its aromatic system make it a promising lead compound for drug design. Furthermore, this compound has been explored as a building block in materials science, particularly in the development of advanced materials such as polymers and sensors.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of N-(6-Methoxybenzo[d]thiazol-2-yl)benzamide. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the benzo[d]thiazole moiety. These findings have implications for its use in electronic devices, where such properties are highly desirable.

In conclusion, N-(6-Methoxybenzo[d]thiazol-2-yl)benzamide (CAS No: 35353-26-5) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as an important material for future research and development. As ongoing studies continue to uncover new properties and applications, this compound is expected to play an increasingly significant role in various scientific disciplines.